Cas no 1805507-15-6 (2-Bromo-5-fluoro-4-nitrobenzyl chloride)

• Product Name: 2-Bromo-5-fluoro-4-nitrobenzyl chloride
• CAS No: 1805507-15-6
• MF: C₇H₄BrClFNO₂
• MW: 268.46756362915
• CID: 4972622
• Update Time: 2025-06-13

2-Bromo-5-fluoro-4-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-4-nitrobenzyl chloride

• Inchi： 1S/C7H4BrClFNO2/c8-5-2-7(11(12)13)6(10)1-4(5)3-9/h1-2H,3H2
• InChI Key： ANDSQBOJEMZAHA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CCl)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8

Additional information on 2-Bromo-5-fluoro-4-nitrobenzyl chloride

Research Brief on 2-Bromo-5-fluoro-4-nitrobenzyl chloride (CAS: 1805507-15-6) in Chemical Biology and Pharmaceutical Applications

2-Bromo-5-fluoro-4-nitrobenzyl chloride (CAS: 1805507-15-6) is a halogenated nitrobenzyl derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a key intermediate in drug discovery. This compound, characterized by its bromo, fluoro, and nitro functional groups, serves as a critical building block for the synthesis of more complex molecules, particularly in the development of targeted therapies and diagnostic agents. Recent studies have explored its utility in nucleophilic substitution reactions, cross-coupling chemistry, and as a precursor for PROTACs (Proteolysis Targeting Chimeras).

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing novel kinase inhibitors, where its reactive benzyl chloride moiety enabled efficient conjugation with heterocyclic scaffolds. The nitro group's electron-withdrawing properties were found to enhance the electrophilicity of the benzylic carbon, facilitating SN2 reactions with thiols and amines under mild conditions. Researchers highlighted its stability in aqueous-organic biphasic systems, a property critical for bioconjugation applications in antibody-drug conjugates (ADCs).

In parallel developments, the compound's CAS number (1805507-15-6) has appeared in several patent applications related to radiopharmaceuticals. A notable 2024 publication in ACS Chemical Biology described its use as a precursor for fluorine-18 labeled PET tracers, leveraging the fluoro substituent for isotopic exchange reactions. The bromo group's presence allows for subsequent palladium-catalyzed transformations, enabling modular construction of complex imaging agents targeting oncogenic proteins.

Structural-activity relationship (SAR) studies utilizing this building block have revealed interesting insights into the steric and electronic effects of multisubstituted benzyl systems. Computational chemistry analyses suggest that the orthogonal substitution pattern (bromo at position 2, fluoro at 5, and nitro at 4) creates a unique electronic distribution that influences both reactivity and the conformational preferences of derived compounds. These findings have important implications for rational drug design, particularly in optimizing binding interactions with challenging biological targets.

From a safety and handling perspective, recent material safety data sheet (MSDS) updates emphasize the compound's moisture sensitivity and recommend storage under inert atmosphere. The nitro group introduces potential explosive characteristics at elevated temperatures, necessitating careful thermal management during scale-up processes. Current good manufacturing practice (cGMP) guidelines for its pharmaceutical use are being developed by regulatory bodies, reflecting its growing importance in the industry.

Looking forward, the unique combination of reactive handles in 2-Bromo-5-fluoro-4-nitrobenzyl chloride positions it as a valuable tool for medicinal chemistry. Ongoing research is exploring its application in DNA-encoded library synthesis and covalent inhibitor development, where its ability to participate in multiple orthogonal reactions provides strategic advantages in lead optimization campaigns. The compound's commercial availability from major chemical suppliers has increased significantly in 2024, indicating rising demand across academic and industrial research sectors.